Cas no 2470440-05-0 (4-propyl-1-(pyridin-3-yl)methylcyclohexane-1-carbaldehyde)

• Product Name: 4-propyl-1-(pyridin-3-yl)methylcyclohexane-1-carbaldehyde
• CAS No: 2470440-05-0
• MF: C₁₆H₂₃NO
• MW: 245.359924554825
• MDL: MFCD32711080
• CID: 5464357
• PubChem ID: 165657805
• Update Time: 2025-09-26

4-propyl-1-(pyridin-3-yl)methylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Z2301257838
• 4-propyl-1-[(pyridin-3-yl)methyl]cyclohexane-1-carbaldehyde
• 4-propyl-1-(pyridin-3-yl)methylcyclohexane-1-carbaldehyde

• MDL： MFCD32711080
• Inchi： 1S/C16H23NO/c1-2-4-14-6-8-16(13-18,9-7-14)11-15-5-3-10-17-12-15/h3,5,10,12-14H,2,4,6-9,11H2,1H3
• InChI Key： FNUYAHSXRIKLMQ-UHFFFAOYSA-N
• SMILES： O=CC1(CC2C=NC=CC=2)CCC(CCC)CC1

Computed Properties

• Exact Mass: 245.177964357 g/mol
• Monoisotopic Mass: 245.177964357 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 30
• Molecular Weight: 245.36

Additional information on 4-propyl-1-(pyridin-3-yl)methylcyclohexane-1-carbaldehyde

Introduction to 4-Propyl-1-(Pyridin-3-yl)methylcyclohexane-1-carbaldehyde (CAS No. 2470440-05-0)

4-Propyl-1-(pyridin-3-yl)methylcyclohexane-1-carbaldehyde (CAS No. 2470440-05-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a cyclohexane ring substituted with a propyl group and a pyridine ring, which are both functional groups that contribute to its chemical and biological properties.

The synthesis of 4-propyl-1-(pyridin-3-yl)methylcyclohexane-1-carbaldehyde involves several steps, including the formation of the cyclohexane ring, the introduction of the propyl group, and the attachment of the pyridine ring. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, making it accessible for further research and development.

In terms of its chemical structure, the presence of the aldehyde group at the 1-position of the cyclohexane ring is particularly noteworthy. Aldehydes are known for their reactivity and ability to participate in various chemical reactions, such as condensation reactions and reduction reactions. This reactivity makes 4-propyl-1-(pyridin-3-yl)methylcyclohexane-1-carbaldehyde a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates.

The pyridine ring in 4-propyl-1-(pyridin-3-yl)methylcyclohexane-1-carbaldehyde is another key feature that contributes to its biological activity. Pyridine derivatives are widely studied for their pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. The combination of the pyridine ring with the cyclohexane and propyl groups may enhance these properties, making this compound a promising candidate for drug discovery.

Recent studies have explored the potential applications of 4-propyl-1-(pyridin-3-yl)methylcyclohexane-1-carbaldehyde in various therapeutic areas. For instance, research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. Additionally, preliminary studies have indicated that it may have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth.

In the context of medicinal chemistry, 4-propyl-1-(pyridin-3-yl)methylcyclohexane-1-carbaldehyde has been evaluated for its ability to cross the blood-brain barrier (BBB). The BBB is a critical barrier that protects the brain from harmful substances but also limits the delivery of therapeutic agents to the central nervous system (CNS). Compounds that can effectively cross the BBB are highly sought after for treating neurological disorders. Initial findings suggest that this compound has favorable physicochemical properties that enable it to penetrate the BBB, making it a potential candidate for CNS-targeted therapies.

The pharmacokinetic profile of 4-propyl-1-(pyridin-3-yl)methylcyclohexane-1-carbaldehyde has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, which are important factors for drug development. These properties suggest that it could be developed into an orally administered medication, offering convenience and compliance advantages over other administration routes.

To further understand the biological activities of 4-propyl-1-(pyridin-3-yl)methylcyclohexane-1-carbaldehyde, ongoing research is focused on elucidating its mechanism of action at a molecular level. Techniques such as molecular docking studies and enzyme inhibition assays are being employed to identify specific targets and pathways involved in its biological effects. This information will be crucial for optimizing its structure and improving its therapeutic potential.

In conclusion, 4-propyl-1-(pyridin-3-yl)methylcyclohexane-1-carbaldehyde (CAS No. 2470440-05-0) is a promising compound with unique structural features and potential therapeutic applications. Its synthesis, chemical properties, biological activities, and pharmacokinetic profile make it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its potential as a therapeutic agent.